Cas no 68299-91-2 (Herbasolid)

• Product Name: Herbasolid
• CAS No: 68299-91-2
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 2021430
• Update Time: 2025-03-11

Herbasolid Chemical and Physical Properties

Names and Identifiers

• Herbasolid
• Herbasolide
• 2-Oxaspiro[4.4]nonane-1,7-dione, 9,9-dimethyl-8-(3-oxobutyl)-, (5S,8R)-

• Inchi： 1S/C14H20O4/c1-9(15)4-5-10-11(16)8-14(13(10,2)3)6-7-18-12(14)17/h10H,4-8H2,1-3H3
• InChI Key： SMSUDEVOFTXETG-UHFFFAOYSA-N
• SMILES： CC(CCC1C(C)(C)C2(C(=O)OCC2)CC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• XLogP3: 0.797

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 425.4±20.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones